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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and Material

Safety Data Sheet (MSDS) details for 1-Bromo-5-methylhexane (CAS No: 35354-37-1). The

information is intended to equip laboratory personnel with the necessary knowledge to handle

this chemical safely and effectively.

Chemical Identity and Physical Properties
1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[1] It is a flammable organic

compound widely used as a reaction intermediate in organic synthesis, particularly in the

production of pharmaceuticals, surfactants, and synthetic rubber.[1] It is immiscible with water

but soluble in organic solvents like alcohols and ethers.[1]

Table 1: Physical and Chemical Properties of 1-Bromo-5-methylhexane
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Property Value Source

Molecular Formula C7H15Br [1][2]

Molecular Weight 179.1 g/mol [1][2]

Appearance Colorless liquid [1][3]

Odor Pungent [1]

Boiling Point 162-163°C [1][4]

Melting Point 162-163°C [1][4]

Flash Point 57°C (134.6°F) [1][5]

Density 1.103 g/cm³ [1][4]

Vapor Pressure 2.18 mmHg at 25°C [1]

Water Solubility Not miscible [1][4]

Refractive Index 1.4485 [1]

Hazard Identification and Classification
1-Bromo-5-methylhexane is classified as a hazardous substance. The primary hazards are its

flammability and its irritant effects on the skin, eyes, and respiratory system.[1][2][3][6]

Signal Word: Warning[2][3][4]

Hazard Statements:

H226: Flammable liquid and vapor.[2][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Table 2: GHS Hazard Classification
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Hazard Class Category Source

Flammable liquids 3 [2][3][4]

Skin corrosion/irritation 2 [2][3][4]

Serious eye damage/eye

irritation
2A [2][4]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3 [2][3][4]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[3]

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physical properties of

1-Bromo-5-methylhexane are not publicly available in the reviewed safety data sheets. These

studies are typically conducted by the manufacturer and are proprietary. The provided safety

information is a summary of the results of such experiments.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 1-
Bromo-5-methylhexane.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[5] Gloves must be inspected prior to use.[7]
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Respiratory Protection: Use in a well-ventilated area.[8] If engineering controls are

insufficient, a NIOSH-approved respirator may be necessary.

Start: Handling
1-Bromo-5-methylhexane

Conduct Risk Assessment

Is ventilation adequate?

Use NIOSH-approved
respirator

No

Standard ventilation sufficient

Yes

Wear chemical safety goggles/
face shield (EN166 compliant)

Wear chemical-resistant gloves
and lab coat

Proceed with handling

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) selection workflow.
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Handling Procedures
Ensure adequate ventilation.[3][7]

Avoid contact with skin, eyes, and clothing.[3][8]

Avoid ingestion and inhalation.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[3][5]

Use only non-sparking tools.[3][5]

Take precautionary measures against static discharges.[3][5]

Handle in accordance with good industrial hygiene and safety practices.[5][7] Wash hands

before breaks and at the end of the workday.[7]

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.[3][7]

Keep away from heat, sparks, and flame.[3]

Recommended storage temperature is 2-8°C.[1][4]

Store locked up.[4][5]

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[3]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[3]

Ingestion
Do NOT induce vomiting. Get

medical attention.
[5]

Fire Fighting Measures
Suitable Extinguishing Media: Water mist, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][5][7] Water mist may be used to cool closed containers.[3][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[5]

Specific Hazards: Flammable.[3] Vapors may form explosive mixtures with air and may travel

to a source of ignition and flash back.[3][5] Containers may explode when heated.[3][5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full face-piece operated in pressure-demand or other positive pressure mode and full

protective gear.[5][7]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[3][7] Use personal protective equipment.

[3][7] Remove all sources of ignition.[3][5]
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Environmental Precautions: Should not be released into the environment.[3] Do not let the

product enter drains.[7]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust).[3][5] Keep in suitable, closed

containers for disposal.[3][5][7] Use spark-proof tools and explosion-proof equipment.[3][5]
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Spill of 1-Bromo-5-methylhexane

Evacuate non-essential personnel

Remove all ignition sources

Ensure adequate ventilation

Don appropriate PPE

Contain spill with inert
absorbent material

Collect residue using
spark-proof tools

Place in a closed container
for disposal

Decontaminate spill area

Spill cleanup complete

Click to download full resolution via product page

Figure 2: Workflow for responding to a spill of 1-Bromo-5-methylhexane.
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Disposal Considerations
Waste from residues or unused products is classified as hazardous.[3] Dispose of in

accordance with local, state, and federal regulations.[3] Contaminated packaging should be

disposed of at a hazardous or special waste collection point.[3] Empty containers retain product

residue and can be dangerous.[3]

Toxicological Information
Acute Toxicity: No data available for oral, dermal, or inhalation LD50.

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3][4]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: No known carcinogenic chemicals in this product.[3]

Reproductive Toxicity: No data available.[3]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][3][4]

The target organ is the respiratory system.[3]

Specific Target Organ Toxicity - Repeated Exposure: No data available.[3]

Aspiration Hazard: No data available.[3]

Ecological Information
Ecotoxicity: Contains no substances known to be hazardous to the environment or that are

not degradable in wastewater treatment plants.[3]

Persistence and Degradability: Immiscible with water.[3]

Bioaccumulative Potential: May have some potential to bioaccumulate.[3]
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Mobility in Soil: Spillage is unlikely to penetrate the soil.[3] The product is insoluble and sinks

in water.[3] It is not likely to be mobile in the environment due to its low water solubility.[3]

Transport Information
UN Number: UN1993[3]

Proper Shipping Name: Flammable liquid, n.o.s.[3]

Technical Name: (1-Bromo-5-methylhexane)[3]

Hazard Class: 3[3]

Packing Group: III[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585216#1-bromo-5-methylhexane-safety-handling-
and-msds-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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